1-(2,3,4-Trichlorophenyl)ethan-1-amine
CAS No.:
Cat. No.: VC17753641
Molecular Formula: C8H8Cl3N
Molecular Weight: 224.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C8H8Cl3N |
|---|---|
| Molecular Weight | 224.5 g/mol |
| IUPAC Name | 1-(2,3,4-trichlorophenyl)ethanamine |
| Standard InChI | InChI=1S/C8H8Cl3N/c1-4(12)5-2-3-6(9)8(11)7(5)10/h2-4H,12H2,1H3 |
| Standard InChI Key | UQXMKRKFGMFXPO-UHFFFAOYSA-N |
| Canonical SMILES | CC(C1=C(C(=C(C=C1)Cl)Cl)Cl)N |
Introduction
Structural and Chemical Properties
Molecular Characteristics
The compound’s molecular formula is C₈H₈Cl₃N, with a molecular weight of 224.5 g/mol. Its IUPAC name, 1-(2,3,4-trichlorophenyl)ethanamine, reflects the trichlorinated phenyl group and the primary amine functional group. The chiral (1R)-enantiomer, (1R)-1-(2,3,4-trichlorophenyl)ethan-1-amine, has a distinct spatial arrangement that influences its interactions with biological targets . Key identifiers include:
| Property | Value | Source |
|---|---|---|
| Canonical SMILES | CC(C1=C(C(=C(C=C1)Cl)Cl)Cl)N | |
| InChIKey | UQXMKRKFGMFXPO-UHFFFAOYSA-N | |
| Hydrochloride Formula | C₈H₉Cl₄N | |
| Hydrochloride Weight | 261.0 g/mol |
The trichlorophenyl group induces electron-withdrawing effects, stabilizing the amine group and influencing reactivity in nucleophilic substitutions or redox reactions .
Synthesis Methods
Core Synthetic Pathways
The synthesis typically begins with 2,3,4-trichlorobenzaldehyde, which undergoes reductive amination or condensation with nitroalkanes. A common route involves:
-
Reduction of 2,3,4-trichlorobenzaldehyde to 2,3,4-trichlorobenzyl alcohol.
-
Amination via Gabriel synthesis or direct reaction with ammonia/alkylamines to form the primary amine .
Industrial processes optimize yield (up to 82%) using batch reactors with catalysts like palladium or ruthenium . The hydrochloride salt is synthesized by treating the free base with hydrochloric acid, achieving >95% purity .
Enantioselective Synthesis
The (1R)-enantiomer is produced via asymmetric hydrogenation of imine intermediates using chiral ligands such as BINAP-ruthenium complexes. This method achieves enantiomeric excess (ee) >98%, critical for pharmaceutical applications .
Physicochemical Behavior
Solubility and Stability
The free base exhibits limited water solubility (0.2 mg/mL at 25°C) but dissolves readily in organic solvents (e.g., ethanol, DMSO). The hydrochloride salt improves aqueous solubility to 15 mg/mL, facilitating formulation for biological assays . Stability studies indicate decomposition above 200°C, with hydrolysis resistance under acidic conditions (pH 2–6) .
Spectroscopic Data
-
IR: N-H stretch at 3350 cm⁻¹; C-Cl stretches at 750–600 cm⁻¹.
-
¹H NMR (CDCl₃): δ 1.3 (s, 2H, NH₂), 2.9 (q, 1H, CH), 7.2–7.4 (m, 3H, aromatic) .
Biological Activity and Applications
Industrial Applications
The compound serves as an intermediate in agrochemicals (e.g., fungicides) and polymers. Its hydrochloride salt is used in chiral resolution processes for asymmetric catalysis .
Future Directions
Research Priorities
-
Pharmacokinetic Studies: Evaluate oral bioavailability and metabolic pathways.
-
Chirality Optimization: Compare (1R)- and (1S)-enantiomers for target selectivity .
-
Green Synthesis: Develop catalytic methods using ionic liquids or microwave irradiation to reduce waste .
Regulatory Considerations
Toxicological profiling is essential, as chlorinated aromatics may exhibit hepatotoxicity. Computational models predict moderate LD₅₀ values (250–300 mg/kg in rodents), necessitating in vivo validation .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume